Cas no 1315449-94-5 ((R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE)

• Product Name: (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE
• CAS No: 1315449-94-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.577g/mol
• MDL: MFCD17019260
• CID: 2162744
• PubChem ID: 75534968
• Update Time: 2025-06-11

(R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE Chemical and Physical Properties

Names and Identifiers

• Fmoc-alpha-me-d-lys(boc)-oh
• (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE
• (R)-tBoc-Fmoc-α-methyl-α-lysine-OH
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoic acid
• Fmoc-D-(Me)Lys(Boc)-OH
• (R)-Na-Fmoc-Nw-Boc-alpha-methyllysine
• (R)-N-alpha-Fmoc-N-epsilon-boc-alpha-methyllysine
• N-alpha-(9-Fluorenylmethoxycarbonyl)-N-epsilon-(t-butoxycarbonyl)-alpha-methyl-D-lysine
• (2s)-6-(tert-butoxycarbonylamino)-2-(9h-fluoren-9-ylmethoxycarbon Ylamino)-2-methyl-hexanoic Acid
• CID 75534968
• FMoc-α-Me-D-Lys(Boc)-OH
• (2R)-6-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylhexanoic acid
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Alpha-Methyl-D-Lys(Boc)-OH
• FMoc-alfa-Me-D-Lys(Boc)-OH
• (R)-Na-Fmoc-NW-Boc-α-Methyllysine
• (2R)-6-[(tert-butoxycarbonyl)amino]-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-methylhexanoic acid
• 1315449-94-5
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoicacid
• AS-47108
• N6-[(1,1-Dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-D-lysine
• Fmoc-beta-Me-D-Lys(Boc)-OH
• AKOS026674194
• MFCD17019260
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
• DTXSID801122572
• CS-0158643
• F12090

• MDL： MFCD17019260
• Inchi： 1S/C27H34N2O6/c1-26(2,3)35-24(32)28-16-10-9-15-27(4,23(30)31)29-25(33)34-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22H,9-10,15-17H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t27-/m1/s1
• InChI Key： MYQXEVZHWDILHG-HHHXNRCGSA-N
• SMILES： O(C(N[C@](C(=O)O)(C)CCCCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.242
• Monoisotopic Mass: 482.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 4.7

Experimental Properties

• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 687.9±55.0 °C(Predicted)
• Solubility: Insuluble (9.7E-4 g/L) (25 ºC),
• PSA: 113.96000
• LogP: 5.84520
• pka: 3.92±0.41(Predicted)

(R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE Security Information

• Hazard Category Code： 36/37/38-40-67
• Safety Instruction： 23-24/25-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• TSCA：No

Additional information on (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE

Introduction to (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE (CAS No. 1315449-94-5)

(R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE (CAS No. 1315449-94-5) is a highly versatile and essential building block in the field of peptide synthesis and medicinal chemistry. This compound, also known as (R)-N-(9-fluorenylmethoxycarbonyl)-N-(t-butoxycarbonyl)-α-methyllysine, is a protected form of the amino acid lysine with an α-methyl substitution. The presence of the FMOC (9-fluorenylmethoxycarbonyl) and BOC (t-butoxycarbonyl) protecting groups ensures that the compound can be efficiently utilized in solid-phase peptide synthesis (SPPS) and other synthetic processes without premature deprotection or side reactions.

The structural complexity of (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE makes it a valuable reagent in the development of bioactive peptides and peptidomimetics. The α-methyl substitution introduces steric hindrance, which can significantly influence the conformational properties and biological activity of the resulting peptides. This feature is particularly important in the design of peptidomimetics that mimic natural peptides but exhibit enhanced stability and pharmacokinetic properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE in the synthesis of therapeutic peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that α-methyl substitutions can enhance the proteolytic stability and cell permeability of peptides, making them more suitable for therapeutic applications. This has led to increased interest in using (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE as a key intermediate in the development of novel peptide drugs.

The FMOC and BOC protecting groups are widely used in peptide synthesis due to their orthogonal nature, allowing for selective deprotection under mild conditions. The FMOC group can be removed using a mild base such as piperidine, while the BOC group remains intact. This sequential deprotection strategy is crucial for maintaining the integrity and purity of the final peptide product. The use of (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE in this context ensures that each step of the synthesis is well-controlled and reproducible.

In addition to its role in peptide synthesis, (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE has found applications in various other areas of chemical biology. For example, it has been used in the development of fluorescent probes for studying protein-protein interactions and post-translational modifications. The α-methyl substitution can be functionalized with fluorophores or other reporter groups, enabling real-time monitoring of biological processes at the molecular level.

The synthetic route to (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE involves several well-established chemical transformations. The starting material, L-lysine, undergoes α-methylation followed by protection with FMOC and BOC groups. This multi-step process requires careful optimization to ensure high yields and purity. Recent research has focused on developing more efficient and environmentally friendly methods for synthesizing this compound, such as using catalytic systems or green solvents.

The physical and chemical properties of (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE are well-characterized, making it suitable for various analytical techniques. It is typically supplied as a white crystalline solid with a high melting point and good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties facilitate its use in both small-scale laboratory experiments and large-scale industrial processes.

In conclusion, (R)-NΑ-FMOC-NΩ-BOC-Α-METHYLLYSINE (CAS No. 1315449-94-5) is a critical reagent in modern peptide chemistry and medicinal research. Its unique structural features and versatile protecting groups make it an indispensable tool for synthesizing bioactive peptides with enhanced stability and biological activity. As research continues to advance, the applications of this compound are likely to expand further, contributing to the development of innovative therapeutic strategies and diagnostic tools.